Cas no 2228450-39-1 (3-(3-isoxazolylmethyl)-Piperidine)

• Product Name: 3-(3-isoxazolylmethyl)-Piperidine
• CAS No: 2228450-39-1
• MF: C₉H₁₄N₂O
• MW: 166.22
• MDL: MFCD32690967
• CID: 5184364
• Update Time: 2025-05-28

3-(3-isoxazolylmethyl)-Piperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-isoxazolylmethyl)-Piperidine
• 3-(3-Piperidylmethyl)isoxazole
• Piperidine, 3-(3-isoxazolylmethyl)-

• MDL： MFCD32690967
• Inchi： 1S/C9H14N2O/c1-2-8(7-10-4-1)6-9-3-5-12-11-9/h3,5,8,10H,1-2,4,6-7H2
• InChI Key： TUZLNACQCCVNDB-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2C=CON=2)C1

Additional information on 3-(3-isoxazolylmethyl)-Piperidine

Comprehensive Overview of 3-(3-Isoxazolylmethyl)-Piperidine (CAS No. 2228450-39-1)

3-(3-Isoxazolylmethyl)-Piperidine (CAS No. 2228450-39-1) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a piperidine ring, a common motif in bioactive molecules, fused with an isoxazole moiety, which enhances its potential for diverse applications. Researchers are particularly interested in its role as a building block for drug discovery, given its ability to interact with various biological targets.

In recent years, the demand for 3-(3-Isoxazolylmethyl)-Piperidine has surged, driven by its potential in developing novel therapeutics for neurological disorders and metabolic diseases. The compound's isoxazole group is known for its stability and bioactivity, making it a valuable scaffold in medicinal chemistry. Additionally, its piperidine core is frequently utilized in the synthesis of alkaloids and other pharmacologically active compounds, further highlighting its versatility.

One of the most frequently searched questions about 3-(3-Isoxazolylmethyl)-Piperidine revolves around its synthesis and purification methods. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the compound's purity and structural integrity. These methods are critical for researchers aiming to utilize the compound in high-precision applications, such as drug development and biochemical assays.

The compound's potential in central nervous system (CNS) research is another hot topic among scientists. Its structural similarity to known neuromodulators has led to investigations into its effects on neurotransmitter receptors. This aligns with the growing interest in neurodegenerative diseases and mental health, areas where 3-(3-Isoxazolylmethyl)-Piperidine could play a transformative role. For instance, its derivatives are being explored for their efficacy in modulating dopamine and serotonin pathways.

From an industrial perspective, 3-(3-Isoxazolylmethyl)-Piperidine is also valued for its applications in agrochemicals. Its isoxazole moiety contributes to the development of pesticides and herbicides with improved efficacy and environmental safety. This aligns with the global push toward sustainable agriculture, where safer and more efficient chemical solutions are in high demand.

In summary, 3-(3-Isoxazolylmethyl)-Piperidine (CAS No. 2228450-39-1) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and biochemical research. Its unique structural features and bioactive potential make it a subject of ongoing scientific exploration, particularly in areas like drug discovery and neurochemistry. As research progresses, this compound is likely to remain at the forefront of innovation in these fields.